D-Xylose

Catalog No.
S1504850
CAS No.
10257-31-5
M.F
C5H10O5
M. Wt
150.13 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
D-Xylose

Using crude pentose mixtures for xylitol production introduces L-arabinitol, a byproduct that inhibits crystallization and increases downstream costs. High-purity D-xylose is the essential substrate for arabitol-free xylitol synthesis.

  • >67% selectivity in copper-catalyzed electrocatalytic hydrogenation, reducing separation vs. hexose feeds.
  • Rapid Maillard browning at lower thermal loads, preserving flavor integrity.
  • High specific uptake rates in engineered yeast strains, maximizing bioreactor throughput.

CAS Number

10257-31-5

Product Name

D-Xylose

IUPAC Name

(3R,4S,5R)-oxane-2,3,4,5-tetrol

Molecular Formula

C5H10O5

Molecular Weight

150.13 g/mol

InChI

InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4-,5?/m1/s1

InChI Key

SRBFZHDQGSBBOR-IOVATXLUSA-N

solubility

1 g dissolves in 0.8 ml water; sol in pyridine & hot alc
555.0 mg/mL

Synonyms

Xylopyranose (6CI,7CI,8CI,9CI)

Canonical SMILES

C1C(C(C(C(O1)O)O)O)O

Isomeric SMILES

C1[C@H]([C@@H]([C@H](C(O1)O)O)O)O

The exact mass of the compound D-Xylose is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 555.0 mg/ml. Its Medical Subject Headings (MeSH) category is Technology and Food and Beverages Category - Food and Beverages - Food - Food Ingredients - Food Additives - Flavoring Agents - Sweetening Agents - Sugars - Monosaccharides - Pentoses. It belongs to the ontological category of D-xylose in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥99%

Package Size

100 g, 500 g

D-Xylose is a naturally occurring five-carbon monosaccharide (aldopentose) that serves as a critical structural and chemical precursor in the industrial synthesis of xylitol, furfural, and specialized Maillard reaction flavorings[1]. Unlike bulk hexoses such as D-glucose, D-xylose possesses a distinct pentose ring structure with lower cyclic stability, rendering it highly reactive in carbonyl-amine condensations and highly specific for xylose reductase and catalytic hydrogenation pathways [2]. For industrial buyers, the procurement of high-purity D-xylose is primarily driven by its essential role in producing high-value polyols and its rapid kinetic profile in non-enzymatic browning applications, where its performance metrics consistently diverge from standard hexose benchmarks.

Research Fit

Industrial xylitol production Hydrogenation substrate with reported selectivity advantage
Analytical reference standard Refined grade compliant with USP, FCC, BP monographs
Diabetic-friendly formulations Low sweetness, high osmotic pressure profile

Generic substitution of D-xylose with cheaper hexoses (like D-glucose) or crude hemicellulosic mixtures (containing L-arabinose) severely compromises downstream manufacturability and product quality. In catalytic and electrochemical reductions, hexoses yield entirely different polyols (e.g., sorbitol instead of xylitol) with significantly lower target selectivity [1]. Furthermore, utilizing crude pentose syrups introduces L-arabinose, which promiscuous xylose reductases convert into L-arabinitol—a byproduct that severely inhibits xylitol crystallization and drastically increases downstream purification costs [2]. Consequently, high-purity D-xylose is non-interchangeable for applications requiring high-yield, arabitol-free xylitol production or rapid, low-temperature Maillard browning.

Substitution Risk

Stereoisomer mismatch

Pentose isomers (L-arabinose, D-ribose) share identical molecular weight but diverge in hydrogenation and fermentation reactivity.

Hexose kinetic divergence

D-Glucose exhibits a higher hydrogenation activation energy, altering product selectivity and process economics versus D-xylose.

Regulatory compliance gap

Substituting with non-monograph hexoses may not meet USP, FCC, or BP identity and purity requirements for food/pharma use.

Substrate Purity & Xylitol Crystallization

In biological xylitol production, the innate promiscuity of xylose reductase (XR) enzymes leads to the co-reduction of L-arabinose (a common impurity in crude hemicellulose) into L-arabinitol. Studies show that control strains convert approximately 9.9 g/L of L-arabinose into 9.5 g/L of arabitol [1]. This arabitol byproduct directly interferes with the downstream crystallization of xylitol. Procuring high-purity D-xylose eliminates this competitive pathway, ensuring an arabitol-free matrix that maximizes xylitol recovery and productivity.

Evidence DimensionArabitol byproduct formation during XR-mediated reduction
Target Compound Data0 g/L arabitol (using pure D-xylose workflows)
Comparator Or Baseline9.5 g/L arabitol (using 9.9 g/L L-arabinose impurity present in crude mixtures)
Quantified DifferenceComplete elimination of crystallization-inhibiting arabitol byproduct.
ConditionsXylitol fermentation using XR-expressing Candida strains.

Procuring high-purity D-xylose instead of crude hemicellulosic syrups is essential to prevent arabitol formation, thereby avoiding costly downstream separation and crystallization failures.

Xylitol selectivity
Head-to-head
67.1% vs 21.1% sorbitol
Supports D-xylose as primary substrate for xylitol production pathway
Electrocatalytic hydrogenation on roughened Cu catalyst

Electrocatalytic Hydrogenation Selectivity

When evaluating sugars for electrocatalytic hydrogenation (ECH) into value-added polyols, D-xylose demonstrates vastly superior target selectivity compared to D-glucose. On electrochemically roughened copper catalysts at neutral pH, the ECH of D-xylose achieves a xylitol selectivity of 67.1% at a 30.8% conversion rate [1]. In contrast, D-glucose under identical conditions yields a maximum sorbitol selectivity of only 21.1% at a 25.7% conversion rate. This indicates that D-xylose is intrinsically more reactive and selective toward its corresponding polyol in ECH systems.

Evidence DimensionTarget polyol selectivity during electrocatalytic hydrogenation
Target Compound Data67.1% selectivity (Xylitol) at 30.8% conversion
Comparator Or Baseline21.1% selectivity (Sorbitol) at 25.7% conversion (D-Glucose)
Quantified Difference>3-fold higher target polyol selectivity for D-xylose.
ConditionsElectrocatalytic hydrogenation on roughened Cu catalyst, neutral pH.

For manufacturers developing electrochemical reduction processes, D-xylose offers significantly higher product selectivity and lower side-product formation than standard hexoses, improving overall process economics.

Activation energy
Data to verify
42.74 kJ/mol
Lower energy barrier may enable milder hydrogenation conditions
Cross-study comparable; requires independent validation

Non-Enzymatic Browning Kinetics

In the formulation of savory flavors and browning agents, the choice of reducing sugar dictates the reaction kinetics. Because the cyclic form of pentoses is less stable than that of hexoses, D-xylose undergoes the initial carbonyl-amine condensation much faster than D-glucose or D-fructose. Quantitative assessments of food models show that D-xylose exhibits statistically significant (p < 0.05) higher reaction rates for non-enzymatic browning (measured at 280 nm and 420 nm) across all tested temperatures compared to D-glucose [1].

Evidence DimensionMaillard reaction browning rate (absorbance at 280/420 nm)
Target Compound DataHighest reaction rate (statistically significant, p < 0.05)
Comparator Or BaselineSlower reaction rates (D-Glucose and D-Fructose)
Quantified DifferenceConsistently higher browning intensity and faster kinetics across all temperature-matrix combinations.
ConditionsAqueous and solid food models heated with reducing sugars and L-lysine.

D-xylose allows flavor manufacturers to achieve target browning and aroma profiles at lower temperatures or shorter processing times, preserving heat-sensitive ingredients.

Fermentation yield
Head-to-head
0.60 g/g xylitol vs 0.45 g/g ethanol
Reported mass yield supports xylitol fermentation pathway
Mixed-sugar fermentation with engineered yeast strains

Bioethanol Substrate Uptake Kinetics

While D-glucose is the traditional benchmark for fermentation, specific engineered yeasts actually exhibit superior uptake kinetics for D-xylose under optimized conditions. In oxygen-limited fermentations utilizing Spathaspora passalidarum, the specific substrate uptake rate for D-xylose was measured at 0.53 g substrate/g cells·h⁻¹ [1]. Under the same conditions, the specific uptake rate for D-glucose was only 0.26 g substrate/g cells·h⁻¹. Furthermore, the ethanol yield per gram of sugar consumed was higher for D-xylose, highlighting its efficiency as a carbon source for specialized bioprocesses.

Evidence DimensionSpecific substrate uptake rate
Target Compound Data0.53 g/g cells·h⁻¹ (D-Xylose)
Comparator Or Baseline0.26 g/g cells·h⁻¹ (D-Glucose)
Quantified Difference~2.03-fold higher specific uptake rate for D-xylose.
ConditionsOxygen-limited batch fermentation using Spathaspora passalidarum.

For advanced biomanufacturing, D-xylose can significantly reduce bioreactor residence times and improve specific productivity compared to conventional glucose feedstocks.

Physicochemical profile
Data to verify
Sweetness ~40% of sucrose; high osmotic pressure
Distinct profile may support diabetic-friendly formulation design
Supplier-reported data; independent confirmation advised

Xylitol Biomanufacturing

Procuring pure D-xylose prevents L-arabinitol contamination, enabling highly efficient downstream crystallization of xylitol in enzymatic or whole-cell biocatalytic workflows[1].

Electrocatalytic Polyol Synthesis

D-xylose serves as a highly selective substrate for emerging electrocatalytic hydrogenation reactors utilizing copper catalysts, where its >67% selectivity minimizes the need for complex product separation compared to hexose alternatives[2].

Savory Flavor Formulation

Utilized as a highly reactive Maillard precursor in the food industry to rapidly generate roasted, meaty, or baked flavor profiles at lower thermal loads than D-glucose, preserving the integrity of complex formulations [3].

Biochemical Fermentation

Employed as a high-efficiency carbon source for engineered yeast strains (e.g., Spathaspora passalidarum) that leverage its rapid specific uptake rates under oxygen-limited conditions to maximize bioreactor throughput [4].

Application Fit Matrix

Application
Selection Property
Validation Focus
Industrial xylitol production
Hydrogenation selectivity profile
Xylitol yield and process efficiency under mild conditions
Diabetic & low-calorie formulations
Sweetness and osmotic pressure profile
Monograph compliance (USP/FCC) and batch consistency
Xylonic acid & downstream chemicals
Substrate efficiency for oxidative Dahms pathway
Xylonic acid yield and bioprocess scalability
Analytical reference standard
High-purity identity and retention behavior
UPLC-MS method calibration and validation

Physical Description

Solid; [Merck Index] White crystalline powder; Hygroscopic; [Alfa Aesar MSDS]
Solid

Color/Form

Monoclinic needles or prisms
White crystalline powder

XLogP3

-2.5

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

4

Exact Mass

150.05282342 Da

Monoisotopic Mass

150.05282342 Da

Heavy Atom Count

10

Taste

Very sweet

Density

1.525 @ 20 °C/4 °C

Decomposition

When heated to decomposition it emits acrid smoke and irritating vapors.

Melting Point

153-154 °C
90.5 °C

UNII

A1TA934AKO

Drug Indication

The predominant everyday nutritional usage of xylose is as a parent sugar alcohol from which another sugar alcohol - xylitol- can be derived from and used as an extremely common food additive or sweetener to be used in place of regular sugars as a lower calorie alternative. Alternatively, xylose was also involved in a procedure known as a D-xylose absorption test that used to be employed to evaluate how well an individual was capable of absorbing a simple sugar like D-xylose from the intestines. By measuring the amount of D-xylose in urine and blood samples after an individual ingested a certain amount of the simple sugar dissolved in some water, the test sought to determine if nutrients were being properly absorbed in the patient's gastrointestinal tract.

Therapeutic Uses

XYLOSE BLOOD LEVEL MEASUREMENTS...TO DETERMINE WHETHER ABNORMALLY LOW URINARY XYLOSE EXCRETION IS DUE TO IMPAIRED ABSORPTION OR RENAL INSUFFICIENCY. BLOOD XYLOSE LEVELS /DETERMINED/ 2 HR AFTER INGESTION OF 25 G DOSE.
/DIFFERENTIATE/ STEATORRHEA CAUSED BY PANCREATIC INSUFFICIENCY FROM THAT CAUSED BY MALABSORPTION /5 G DISSOLVED IN 150 ML WATER OR 25 G DISSOLVED IN 250 ML WATER, FOLLOWED BY 250 ML WATER, ORAL. URINE POOLED DURING NEXT 5 HR & QUANTITY OF XYLOSE DETERMINED/.
EVALUATE INTESTINAL ABSORPTION...DIAGNOSIS OF MALABSORPTIVE STATES DUE TO DISEASES INVOLVING INTESTINAL MUCOSA /5 G DISSOLVED IN 150 ML WATER OR 25 G DISSOLVED IN 250 ML WATER, FOLLOWED BY 250 ML WATER, ORAL. URINE POOLED DURING NEXT 5 HR & QUANTITY OF XYLOSE DETERMINED/.
DIAGNOSIS OF MALABSORPTIVE STATES DUE TO...SURGICAL RESECTION. /ASSESS/ DEG OF IMPAIRED ABSORPTION OR EXTENT OF RESPONSE TO THERAPY /5 G DISSOLVED IN 250 ML WATER & ADMIN ORALLY. ADDITIONAL FLUIDS PERMITTED. URINE COLLECTED IN 2 CONSECUTIVE PERIODS OF 2 & 3 HR. XYLOSE CONTENT DETERMINED/.
FOR INFANTS, YOUNG CHILDREN OR ELDERLY INCONTINENT PATIENTS...XYLOSE BLOOD LEVELS MAY BE USED TO EVALUATE INTESTINAL ABSORPTION /500 MG/KG BODY WT (OR MAX OF 25 G) AS 5-10% AQ SOLN, ORAL. XYLOSE LEVELS ARE DETERMINED IN BLOOD SAMPLES TAKEN 30 MIN, 1 HR, & 2 HR AFTER XYLOSE ADMIN/.

Mechanism of Action

Xylose is metabolized into various chemical intermediates that can play critical functions in the biological homeostasis of the human body. Via the oxido-reductase metabolism pathway of xylose in eukaryotic organisms, xylose is ultimately catabolized into (D)-xylulose-5-phosphate, which functions as an intermediate in the pentose phosphate pathway. Within the pentose phosphate pathway, NADPH, pentose 5-carbon sugars, and ribose 5-phosphate are generated as materials and precursors for the synthesis of nucleotides. In particular, xylulose-5-phosphate can be used to directly generate glycerinaldehyde-3-phosphate in the pathway. Other studies have also demonstrated that xylulose-5-phosphate may also play a role in gene expression, perhaps by promoting ChREBP transcription factor in the well-fed state.

Other CAS

58-86-6

Absorption Distribution and Excretion

When 12 normal healthy subjects were given an intravenous D-xylose dosing of 10 grams and then an oral dose of 25 grams a week later, the observed absorption percentage was about 69.4% (p < 0.002) and the observed absorption rate was approximately 1.03/hr (p< 0.05). The maximum concentration observed in the subjects was 0.53 mg/L with 71 minutes being the time to reach the maximum concentration. The absolute bioavailability recorded was 69%.
In patients with normal kidney function, renal excretion accounts for approximately half (50%) of their total D-xylose elimination. Any non-renal D-xylose elimination is presumed to be hepatic clearance.
The volume of distribution observed for d-xylose in normal healthy subjects is 0.22 L/kg.
The renal clearance rate observed in healthy individuals is 89 ml/min. The accompanying plasma and non-renal clearances are 180 and 91 ml/min, respectively.
XYLOSE HAS BEEN SHOWN TO GET INTO AQ HUMOR /OF RATS/ FROM GENERAL CIRCULATION & THEREFORE TO HAVE ACCESS TO LENS.
/ABSORBED/ FROM GI TRACT...5-G DOSES...ABSORBED MORE RAPIDLY & COMPLETELY THAN ARE 25-G DOSES...AT LEAST 60%...ABSORBED IN PROXIMAL PART OF SMALL INTESTINE... NOT DEPENDENT UPON PRESENCE OF BILE OR PANCREATIC JUICE.../PEAK BLOOD LEVELS/ 1 TO 2 HR...TO 0 AFTER...5 HR /HUMAN, ORAL 5 OR 25 G/.
PLASMA HALF-LIFE...ABOUT 1 HR /IV ADMIN/...ABOUT 60%...METABOLIZED TO CARBON DIOXIDE & WATER, D-THREITOL, &...UNIDENTIFIED METABOLITES...EXCRETED IN URINE...ABOUT 25% OF 25 G /DOSE/ & ABOUT 35% OF 5 G /DOSE/ EXCRETED UNCHANGED IN URINE WITHIN 5 HR /HUMAN, ORAL/.
URINARY EXCRETION /MAINLY BY/ GLOMERULAR FILTRATION...SOME TUBULAR RESORPTION MAY OCCUR /HUMAN, ORAL/.
For more Absorption, Distribution and Excretion (Complete) data for (D)-XYLOSE (8 total), please visit the HSDB record page.

Metabolism Metabolites

The most common and traditional metabolism pathway for xylose is the oxidoreductase pathway (or xylose reductase-xylitol dehydrogenase, XR-XDH pathway). In this pathway, xylose is first reduced to xylitol using the xylitol dehydrogenase (XDH) enzyme with NADH or NADPH. The resultant xylitol is subsequently oxidized to D-xylulose by the xylitol dehydrogenase (XDH) enzyme while utilizing the cofactor NAD. Finally, the D-xylulose is phosphorylated by an ATP utilizing kinase (xylulose kinase enzyme) to generate D-xylulose-5-phosphate, which serves as an intermediate in the pentose phosphate pathway for nucleotide synthesis.
...RAT-LIVER MICROSOMES CATALYZE THE TRANSFER OF...XYLOSE TO BILIRUBIN, FROM...UDP-XYLOSE...
ABOUT 60% OF ABSORBED XYLOSE IS METABOLIZED TO CARBON DIOXIDE & WATER, D-THREITOL, & OTHER UNIDENTIFIED METABOLITES /HUMAN, ORAL/.
AFTER IP INJECTION OF (14)C-LABELED D-XYLOSE INTO GUINEA PIGS, 10.8 OF RADIOACTIVITY WAS RECOVERED AS EXPIRED CARBON DIOXIDE IN 4 HR & 41.3 AS URINARY (14)CARBON IN 5 HR. APPROX 60 OF URINARY RADIOACTIVITY WAS D-XYLOSE.
(14)C-LABELED D-XYLONIC ACID WAS OXIDIZED TO LABELED CARBON DIOXIDE BY INTACT ANIMALS & IN VITRO BY KIDNEY & LIVER. OXIDATION OF D-XYLOSE BY GUINEA PIG PROBABLY INVOLVES ITS INITIAL CONVERSION TO D-XYLONIC ACID & SUBSEQUENT DECARBOXYLATION.
IN VITRO KIDNEY & LIVER COULD OXIDIZE D-XYLOSE TO CARBON DIOXIDE. LIVER EXTRACT COULD CATALYZE CONVERSION TO D-XYLONIC ACID WITH PYRIDINE NUCLEOTIDE AS COFACTOR. THIS ENZYME ACTIVITY WAS DIFFERENT FROM HEPATIC GLUCOSE DEHYDROGENASE.

Wikipedia

Xylose

Drug Warnings

URINARY EXCRETION OF XYLOSE IN PATIENTS OLDER THAN 60 YR OF AGE IS USUALLY LOW...XYLOSE TEST SHOULD BE USED IN PREGNANT WOMEN OR WOMEN WHO MAY BECOME PREGNANT ONLY WHEN POTENTIAL BENEFITS OUTWEIGH POSSIBLE HAZARDS.
CONDITIONS WHICH CAN PRODUCE "FALSE-POS" TEST VALUES INCLUDE VOMITING, GASTRIC STASIS, THYROID DYSFUNCTION & SEVERE DIARRHEA FOLLOWING INGESTION OF TEST DOSE. PATIENTS WITH THYROTOXICOSIS HAVE SHOWN INCREASED URINARY EXCRETION OF XYLOSE.
USE OF XYLOSE TEST REQUIRES CLOSE ATTENTION TO TECHNICAL DETAILS...IN PATIENTS WITH IMPAIRED RENAL FUNCTION, DEHYDRATION, INADEQUATE CIRCULATING BLOOD VOL, EDEMA OR MASSIVE ASCITES, URINARY EXCRETION OF D-XYLOSE WILL BE LOWER THAN NORMAL & THUS PRODUCE "FALSE-POS" TEST VALUES.

Biological Half Life

The elimination half-life observed in healthy individuals is 75 minutes.

Use Classification

Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients
Cosmetics -> Humectant

Methods of Manufacturing

Isolation from corn cobs by boiling with 8% sulfuric acid. Peanut shells & cottonseed hulls also are practical sources of xylose.

General Manufacturing Information

D-Xylose: ACTIVE
Upon heating with water in closed tube to 140 °C or by boiling with dil H2SO4 furfurol is formed. Hydrazones of D-xylose are more sol than those of L-arabinose & used to separate the 2 sugars.

Analytic Laboratory Methods

AOAC 950.57. Arabinose, Galactose, and Xylose and other sugars in sugars and sirups.

Clinical Laboratory Methods

D-XYLULOSE & D-XYLOSE DETERMINATION WITH D-XYLOSE ISOMERASE BY SPECTROPHOTOMETRY OR COLORIMETRY. DP BURMA & BL HORECKER, J BIOL CHEM 231, 1053 (1958).
METHOD OF ESTIMATING XYLOSE DETECTING COLOR @ 410 NM.

Interactions

D-XYLOSE RELIEVED INHIBITION BY PUROMYCIN & CYCLOHEXIMIDE OF INCORPORATION OF ACETATE INTO CHONDROITIN SULFATE IN WHOLE TIBIAS & FEMURS OF EMBRYONIC CHICKEN CARTILAGE.
ADDN OF GUAR TO ORAL DOSAGE OF D-XYLOSE SLOWED DOWN GI ABSORPTION OF D-XYLOSE IN VOLUNTEERS. TOTAL AMT ABSORBED & PLASMA T/2 OF D-XYLOSE WERE NOT AFFECTED.
CONCOMITANT ADMIN OF INDOMETHACIN, NEOMYCIN, PHENFORMIN, COLCHICINE, OR LARGE DOSES OF AMINOSALICYLIC ACID WITH D-XYLOSE INHIBITS INTESTINAL ABSORPTION OF D-XYLOSE /REDUCING/ QUANTITIES OF SUGAR BEING EXCRETED...ASPIRIN /REDUCES URINARY EXCRETION OF D-XYLOSE/ APPARENTLY BY ALTERING RENAL FUNCTION.

Stability Shelf Life

STABLE @ ROOM TEMP
Lairson et al. Using Substrate Engineering to Harness Enzymatic Promiscuity and Expand Biological Catalysis Nature Chemical Biology, doi: 10.1038/nchembio828, published online 22 October 2006 http://www.nature.com/naturechemicalbiology
Escobar Galvis et al. Transgenic or tumor-induced expression of heparanase upregulates sulfation of heparan sulfate Nature Chemical Biology, doi: 10.1038/NChemBio.2007.41, published online 21 October 2007. http://www.nature.com/naturechemicalbiology
Tromans et al. A biomimetic receptor for glucose. Nature Chemistry, doi: 10.1038/s41557-018-0155-z, published online 12 November 2018

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